![molecular formula C12H15NO3 B1452408 Methyl 4-[(3-azetidinyloxy)methyl]benzoate CAS No. 1121587-36-7](/img/structure/B1452408.png)
Methyl 4-[(3-azetidinyloxy)methyl]benzoate
Overview
Description
Scientific Research Applications
Synthesis of Gefitinib
Gefitinib: is an anticancer drug used for the treatment of non-small cell lung cancer. Methyl 4-[(3-azetidinyloxy)methyl]benzoate serves as a starting material in the novel synthesis of gefitinib. The process involves several steps, including alkylation, nitration, reduction, cyclization, chlorination, and two successive amination reactions .
Nonlinear Optical Properties
This compound has been studied for its nonlinear optical (NLO) properties , which are significant for applications such as optical computing, optical phase conjugation, all-optical switching, holography, and optical power limiting. The NLO properties are crucial for the development of materials for advanced technological applications .
Synthesis of Azo Dyes
Azo dyes are important in scientific research due to their vivid colors and applications in dyeing industries. Methyl 4-[(3-azetidinyloxy)methyl]benzoate can be used in the synthesis of novel azo compounds, which have applications ranging from textiles to biological staining .
Amide Synthesis
In the field of organic synthesis, this compound is utilized for the efficient synthesis of primary and secondary amides. Amides are fundamental in the development of pharmaceuticals and polymers, making this application vital for material science and medicinal chemistry .
Chemical Analysis
Methyl 4-[(3-azetidinyloxy)methyl]benzoate is used in chemical analysis due to its structural features. The presence of specific functional groups in its structure makes it suitable for analytical purposes in various chemical processes .
properties
IUPAC Name |
methyl 4-(azetidin-3-yloxymethyl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-15-12(14)10-4-2-9(3-5-10)8-16-11-6-13-7-11/h2-5,11,13H,6-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFIPGESXPWENGJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)COC2CNC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-[(3-azetidinyloxy)methyl]benzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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